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Compound of Interest

Compound Name: 2-Cyclopentylethanol

Cat. No.: B041590 Get Quote

Essential Safety and Handling Guide for 2-
Cyclopentylethanol
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling 2-Cyclopentylethanol
(CAS: 766-00-7), a combustible liquid, to ensure the safety of researchers, scientists, and drug

development professionals. The following procedures are designed to minimize risks and

provide clear, actionable steps for laboratory operations and disposal.

Hazard Identification and Classification
2-Cyclopentylethanol is classified as a Category 4 combustible liquid. While it does not

require a GHS hazard pictogram, it is essential to handle it with care to prevent fire and

exposure.

Hazard

Classification
GHS Category Signal Word Hazard Statement

Flammable Liquid Category 4 Warning
H227: Combustible

liquid
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The selection of appropriate PPE is crucial to prevent skin and eye contact, as well as

inhalation of vapors. The following table summarizes the recommended PPE for handling 2-
Cyclopentylethanol.
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Protection Type Equipment
Specifications and

Recommendations

Hand Protection Chemical-resistant gloves

For incidental contact (e.g.,

splashes): Nitrile rubber gloves

(minimum 5 mil thickness) are

generally suitable. Always

change gloves immediately

after contamination. For

extended contact or

immersion: Butyl rubber or

Neoprene gloves are

recommended. Since specific

breakthrough time data for 2-

Cyclopentylethanol is not

available, it is crucial to inspect

gloves for any signs of

degradation and replace them

frequently.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Safety glasses with side

shields provide minimum

protection. Chemical splash

goggles should be worn when

there is a significant risk of

splashing. A face shield may

be required for large-volume

transfers.

Skin and Body Protection Laboratory coat

A standard 100% cotton or

flame-resistant lab coat is

recommended. Ensure the lab

coat is buttoned and sleeves

are not rolled up.

Respiratory Protection Air-purifying respirator with

organic vapor cartridges

A respirator is not typically

required under normal use

conditions with adequate

ventilation. However, if working
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in a poorly ventilated area, or if

vapor concentrations are

expected to be high, a NIOSH-

approved air-purifying

respirator with organic vapor

cartridges should be used.

Since there is no established

Occupational Exposure Limit

(OEL) for 2-

Cyclopentylethanol, if

respiratory protection is

needed, a conservative

approach should be taken. For

situations with unknown

concentrations or potential for

high exposure, a supplied-air

respirator may be necessary.

Operational Plan: Safe Handling Procedures
Adherence to the following step-by-step procedures will minimize the risk of fire and exposure

when working with 2-Cyclopentylethanol.

Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.

Remove all potential ignition sources from the work area, including open flames, hot

plates, and spark-producing equipment.

Assemble all necessary equipment and PPE before handling the chemical.

Handling:

Wear the appropriate PPE as outlined in the table above.
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When transferring 2-Cyclopentylethanol, pour carefully to avoid splashing.

Keep containers tightly closed when not in use to minimize vapor generation.

Avoid contact with skin, eyes, and clothing.

In Case of a Spill:

Alert others in the immediate area.

If the spill is small, absorb it with an inert material (e.g., sand, vermiculite) and place the

contaminated material in a sealed, labeled container for hazardous waste disposal.

If the spill is large, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of 2-Cyclopentylethanol and its contaminated waste is essential to protect the

environment and comply with regulations.

Waste Collection:

Collect all 2-Cyclopentylethanol waste, including contaminated materials like gloves and

absorbent pads, in a designated and clearly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and have a

secure, tight-fitting lid.

Do not mix 2-Cyclopentylethanol waste with other incompatible waste streams.

Storage:

Store the waste container in a designated satellite accumulation area that is cool, dry, and

well-ventilated, away from ignition sources.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
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Do not dispose of 2-Cyclopentylethanol down the drain.

Workflow for Handling 2-Cyclopentylethanol

Workflow for Handling 2-Cyclopentylethanol
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Caption: A flowchart outlining the key steps for safely handling 2-Cyclopentylethanol.

To cite this document: BenchChem. [Personal protective equipment for handling 2-
Cyclopentylethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041590#personal-protective-equipment-for-handling-
2-cyclopentylethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b041590?utm_src=pdf-body
https://www.benchchem.com/product/b041590?utm_src=pdf-body
https://www.benchchem.com/product/b041590?utm_src=pdf-body-img
https://www.benchchem.com/product/b041590?utm_src=pdf-body
https://www.benchchem.com/product/b041590#personal-protective-equipment-for-handling-2-cyclopentylethanol
https://www.benchchem.com/product/b041590#personal-protective-equipment-for-handling-2-cyclopentylethanol
https://www.benchchem.com/product/b041590#personal-protective-equipment-for-handling-2-cyclopentylethanol
https://www.benchchem.com/product/b041590#personal-protective-equipment-for-handling-2-cyclopentylethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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